Cas no 1361595-33-6 (6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde
• CAS No: 1361595-33-6
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4923415
• Update Time: 2025-10-23

6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-6-3-8(14)12(9(15)4-6)7-1-2-11(16)17-10(7)5-18/h1-5H
• InChI Key： LXLQHZZAEDMADK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(N=C1C=O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.6
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde

Introduction to 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde (CAS No. 1361595-33-6)

6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde, with the CAS number 1361595-33-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted pyridine ring and a trichlorophenyl group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and chemical probes.

The chemical formula of 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde is C₁₄H₇Cl₃FNO. The compound's molecular weight is approximately 345.55 g/mol. The presence of multiple chlorine atoms and a fluorine atom imparts unique physical and chemical properties to this molecule, making it a valuable candidate for further investigation in both academic and industrial settings.

In recent years, the study of 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde has been driven by its potential as a lead compound for drug discovery. Research has shown that this compound exhibits significant biological activity, particularly in inhibiting specific enzymes and receptors that are implicated in various diseases. For instance, studies have demonstrated its efficacy in modulating enzymes involved in neurodegenerative disorders and cancer.

The synthesis of 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 2,4,6-trichlorophenylacetonitrile with 6-fluoropyridine-3-carbaldehyde followed by hydrolysis to form the aldehyde. The synthetic process can be optimized using advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency and reduce environmental impact.

The biological activity of 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively inhibit the activity of specific kinases and proteases, which are key targets in drug development for cancer and inflammatory diseases. Additionally, preliminary studies have indicated that it may have potential as an antiviral agent against certain RNA viruses.

Clinical trials involving derivatives of 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde are currently underway to evaluate their safety and efficacy in treating various conditions. These trials are crucial for understanding the pharmacokinetics and pharmacodynamics of the compound in human subjects. Early results have been promising, with several derivatives showing favorable pharmacological profiles and minimal side effects.

Beyond its therapeutic applications, 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde has also found use as a chemical probe in biochemical research. Its ability to selectively bind to specific protein targets makes it an invaluable tool for studying protein function and interactions at the molecular level. This has led to new insights into cellular processes and disease mechanisms.

In conclusion, 6-Fluoro-3-(2,4,6-trichlorophenyl)picolinaldehyde (CAS No. 1361595-33-6) is a versatile compound with significant potential in both research and development. Its unique structural features and biological activity make it a promising candidate for further exploration in medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.